Cas no 36926-41-7 (2,4-Dichloro-6-phenylthieno[3,2-d]pyrimidine)
2,4-Dichloro-6-phenylthieno[3,2-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dichloro-6-phenylthieno[3,2-d]pyrimidine
- 2,4-Dichloro-6-phenylthieno[3,2-d]pyrimidine
-
- Inchi: 1S/C12H6Cl2N2S/c13-11-10-8(15-12(14)16-11)6-9(17-10)7-4-2-1-3-5-7/h1-6H
- InChI Key: HVUOYFFUWXEBMH-UHFFFAOYSA-N
- SMILES: ClC1C2=C(C=C(C3C=CC=CC=3)S2)N=C(N=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 273
- Topological Polar Surface Area: 54
2,4-Dichloro-6-phenylthieno[3,2-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AF83691-1g |
2,4-dichloro-6-phenylthieno[3,2-d]pyrimidine |
36926-41-7 | 95% | 1g |
$247.00 | 2024-04-20 |
2,4-Dichloro-6-phenylthieno[3,2-d]pyrimidine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 2,4-Dichloro-6-phenylthieno[3,2-d]pyrimidine
Introduction to 2,4-Dichloro-6-phenylthieno[3,2-d]pyrimidine (CAS No. 36926-41-7)
2,4-Dichloro-6-phenylthieno[3,2-d]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 36926-41-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of both chloro and phenyl substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.
The structural composition of 2,4-Dichloro-6-phenylthieno[3,2-d]pyrimidine consists of a fused thienopyrimidine ring system, which is a hybrid of thiophene and pyrimidine moieties. This particular arrangement facilitates interactions with biological targets, thereby enhancing its potential as an intermediate in drug discovery. The chloro groups at the 2 and 4 positions contribute to the compound's reactivity, allowing for further functionalization through various synthetic pathways. Meanwhile, the phenyl group at the 6-position introduces hydrophobicity and influences the compound's solubility and metabolic stability.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. Thienopyrimidine derivatives have emerged as promising candidates due to their ability to modulate enzyme activity through competitive binding or allosteric inhibition. Specifically, 2,4-Dichloro-6-phenylthieno[3,2-d]pyrimidine has been investigated for its potential role in inhibiting tyrosine kinases, which are overexpressed in many solid tumors. Preclinical studies have demonstrated that derivatives of this compound can disrupt signaling pathways such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), leading to reduced tumor proliferation and angiogenesis.
The pharmacokinetic properties of 2,4-Dichloro-6-phenylthieno[3,2-d]pyrimidine are also of considerable interest. The chloro substituents enhance lipophilicity, facilitating cellular uptake, while the phenyl group contributes to metabolic stability. However, the presence of multiple halogen atoms necessitates careful optimization to balance bioavailability with potential toxicity. Advanced computational methods, such as molecular docking and quantum mechanics calculations, have been employed to predict binding affinities and optimize lead structures derived from this scaffold.
One notable application of 2,4-Dichloro-6-phenylthieno[3,2-d]pyrimidine is in the development of next-generation antiviral agents. Emerging research suggests that thienopyrimidines can interfere with viral replication by inhibiting essential enzymes like reverse transcriptase or proteases. For instance, modifications to the core structure have led to compounds that exhibit potent activity against RNA viruses such as HIV and hepatitis C. The versatility of this scaffold allows for rapid adaptation to emerging viral strains, making it a cornerstone in antiviral drug design.
The synthesis of 2,4-Dichloro-6-phenylthieno[3,2-d]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by chlorination and phenylation steps. Advances in green chemistry have led to the development of more sustainable methodologies that minimize waste and hazardous byproducts. For example, catalytic processes employing transition metals have been explored to enhance reaction efficiency while reducing environmental impact.
The role of CAS No. 36926-41-7 in academic and industrial research cannot be overstated. Its availability as a reference compound enables researchers to compare structural analogs and evaluate their biological efficacy systematically. Collaborative efforts between academic institutions and pharmaceutical companies have leveraged this compound as a starting point for discovering novel therapeutics with improved pharmacological profiles. High-throughput screening (HTS) campaigns have been particularly effective in identifying derivatives with enhanced potency or selectivity against disease-causing targets.
Future directions in the study of 2,4-Dichloro-6-phenylthieno[3,2-d]pyrimidine may focus on exploring its potential in treating neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease. Preliminary studies suggest that thienopyrimidines can modulate cholinergic pathways or inhibit aggregation-prone proteins associated with these conditions. Additionally, investigating its antimicrobial properties could open new avenues for combating drug-resistant pathogens.
In conclusion,2,4-Dichloro-6-phenylthieno[3,2-d]pyrimidine (CAS No. 36926-41-7) represents a structurally intriguing compound with significant therapeutic potential across multiple disease areas. Its unique chemical properties make it an attractive scaffold for medicinal chemists seeking to develop innovative treatments for cancer、infectious diseases、and neurodegenerative disorders。Ongoing research continues to uncover new applications for this versatile molecule,underscoring its importance in modern drug discovery efforts.
36926-41-7 (2,4-Dichloro-6-phenylthieno[3,2-d]pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)